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Abstract
(2R,3R)-GSK973 is a highly potent and selective inhibitor of the second bromodomain (BD2) of

the Bromodomain and Extra-Terminal (BET) family of proteins (BRD2, BRD3, BRD4, and

BRDT). This document provides detailed application notes on the selectivity profile of (2R,3R)-
GSK973 as determined by the BROMOscan™ platform. It includes quantitative binding data,

detailed experimental protocols for performing BROMOscan™ assays, and diagrams

illustrating the relevant signaling pathways and experimental workflows. This information is

intended for researchers, scientists, and drug development professionals investigating the

therapeutic potential of selective BET bromodomain inhibition.

Introduction
The BET family of proteins are key epigenetic readers that recognize acetylated lysine residues

on histones and other proteins, thereby regulating gene transcription.[1][2][3] Each BET protein

contains two tandem bromodomains, BD1 and BD2, which have distinct biological functions.[4]

[5] While pan-BET inhibitors have shown therapeutic promise, they are often associated with

toxicity.[3] The development of domain-selective inhibitors like (2R,3R)-GSK973, which
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specifically targets the BD2 domain, offers a promising strategy to separate therapeutic efficacy

from adverse effects.[3][5] The (2R,3R) stereoisomer is the active enantiomer of GSK973,

while its opposite enantiomer serves as a negative control, highlighting the stereospecificity of

the interaction.[1][3] This document details the selectivity of (2R,3R)-GSK973 across a panel of

bromodomains using the BROMOscan™ technology.

Data Presentation
The BROMOscan™ platform was utilized to determine the dissociation constants (Kd) and

selectivity of GSK973 for a wide range of bromodomains. The results demonstrate exceptional

selectivity for the BD2 domains of the BET family.

Table 1: BROMOscan™ Selectivity Profile of GSK973
(Active (2R,3R) Isomer)
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Target
Bromodomain

BROMOscan™ pKd
BROMOscan™ Kd
(nM)

Selectivity vs.
BRD4(BD1) (fold)

BRD4 (BD2) 8.7 2 1260

BRD3 (BD2) 8.5 3 2000

BRD2 (BD2) 8.3 5[6] 1000

BRDT (BD2) 8.3 5 800

BRD4 (BD1) 5.6 2512 1

BRD3 (BD1) 5.2 6310 0.4

BRD2 (BD1) 5.3 5012 0.5

BRDT (BD1) 5.4 3981 0.6

TAF1 (BD2) 6.4 398 6.3

TAF1L (BD2) 5.7 1995 1.3

BRD9 5.7 1995 1.3

CECR2 5.5 3162 0.8

BAZ2A 5.5 3162 0.8

BAZ2B 5.1 7943 0.3

Data presented for GSK973, of which (2R,3R)-GSK973 is the active enantiomer. Data sourced

from multiple references.[6][7][8][9]

Table 2: TR-FRET Assay Data for GSK973
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Target Bromodomain TR-FRET pIC50
Selectivity vs. BRD4(BD1)
(fold)

BRD4 (BD2) 7.8 1600[8]

BRD3 (BD2) 7.8 2000

BRD2 (BD2) 7.5 1260

BRDT (BD2) 7.4 800

BRD4 (BD1) 4.6 1

BRD3 (BD1) 4.5 1.3

BRD2 (BD1) 4.4 1.6

BRDT (BD1) 4.5 1.3

Data presented for GSK973, of which (2R,3R)-GSK973 is the active enantiomer. Data sourced

from multiple references.[7][8][9]

Experimental Protocols
BROMOscan™ Competitive Binding Assay Protocol
The BROMOscan™ technology is a competition-based binding assay that quantitatively

measures the ability of a test compound to displace a ligand bound to a DNA-tagged

bromodomain.[10][11]

Materials:

DNA-tagged bromodomain of interest

Immobilized, proprietary ligand

Test compound ((2R,3R)-GSK973) dissolved in DMSO

Assay buffer

Wash buffer
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Streptavidin-coated magnetic beads (or other solid support)

qPCR reagents

Procedure:

Compound Preparation: Prepare a serial dilution of (2R,3R)-GSK973 in DMSO. A typical

screening concentration might be 10 µM, with subsequent dilutions for Kd determination.

Assay Plate Preparation: Add the DNA-tagged bromodomain, the immobilized ligand, and

the test compound to the wells of a microtiter plate. Include control wells with DMSO only (no

inhibitor) and wells with a known inhibitor as a positive control.

Binding Reaction: Incubate the plate to allow the components to reach binding equilibrium.

Capture: Add streptavidin-coated magnetic beads to capture the ligand-bromodomain

complexes.

Washing: Wash the beads to remove unbound protein.

Elution: Elute the captured bromodomain from the beads.

Quantification: Quantify the amount of eluted, DNA-tagged bromodomain using qPCR.[10]

[11] The amount of captured bromodomain is inversely proportional to the binding affinity of

the test compound.

Data Analysis: Calculate the percentage of bromodomain bound relative to the DMSO

control. For Kd determination, plot the percentage of bound bromodomain against the

logarithm of the compound concentration and fit the data to a sigmoidal dose-response

curve.

Visualizations
Signaling Pathway of BET BD2 Inhibition
Selective inhibition of BET BD2 domains has been shown to be particularly effective in

modulating the expression of genes induced by inflammatory stimuli, while having less impact
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on steady-state gene expression.[12][13] This suggests a key role for BD2 in the dynamic

regulation of gene transcription in response to cellular signals.
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Caption: BET BD2 Inhibition Pathway.

BROMOscan™ Experimental Workflow
The following diagram illustrates the key steps in the BROMOscan™ competitive binding assay

used to determine the selectivity of compounds like (2R,3R)-GSK973.
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Caption: BROMOscan™ Workflow.
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Conclusion
The data presented herein clearly demonstrates that (2R,3R)-GSK973 is a highly potent and

selective inhibitor of the BD2 domain of BET family proteins. Its exceptional selectivity, as

determined by BROMOscan™ and supported by TR-FRET assays, makes it an invaluable

chemical probe for elucidating the specific biological roles of the BD2 domain and a promising

lead compound for the development of novel therapeutics with an improved safety profile. The

provided protocols and diagrams serve as a comprehensive resource for researchers working

in the field of epigenetics and drug discovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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